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Introduction
Imazalil is a widely used systemic fungicide with protective and curative actions, primarily

employed in agriculture to control a broad spectrum of fungal diseases on fruits, vegetables,

and ornamental plants. It is also utilized as a seed dressing and for post-harvest treatment to

prevent storage decay.[1][2] Due to its extensive use, there is a growing concern about its

potential to contaminate surface waters through agricultural runoff. The presence of imazalil in
aquatic ecosystems can pose risks to non-target organisms.[3] For instance, studies on

zebrafish embryos have shown that imazalil can cause developmental toxicity, including

decreased heart rate, hatching inhibition, and pericardial cysts, mediated by cell apoptosis.[3]

Therefore, monitoring imazalil residues in agricultural runoff is crucial for assessing its

environmental impact and ensuring water quality.

This application note provides detailed protocols for the collection and analysis of imazalil
residues in agricultural runoff, summarizes available data on its concentration in affected water

bodies, and describes the toxicological pathway of imazalil-induced apoptosis.

Data Presentation
The concentration of imazalil in agricultural runoff can be influenced by various factors,

including application rates, rainfall intensity, and local geography. The following table
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summarizes reported concentrations of imazalil in surface waters impacted by agricultural

activities.

Location Sample Type
Concentration
(ng/L)

Reference

Júcar River, Spain Surface Water up to 222.45
[Pascual Aguilar et al.,

2017]

Saemangeum Basin,

Korea
Surface Water

Detected but not

quantified
[4]

Note: Data on specific imazalil concentrations in agricultural runoff is limited in publicly

available literature. The provided data is from surface water bodies known to be influenced by

agricultural runoff and may not represent direct runoff concentrations.

Experimental Protocols
Sample Collection from Agricultural Runoff
Objective: To collect representative water samples from agricultural runoff for the analysis of

imazalil residues.

Materials:

Amber glass bottles (1 L), pre-cleaned with detergent, rinsed with deionized water and

acetone, and dried.

Polytetrafluoroethylene (PTFE)-lined screw caps.

Disposable gloves.

Cooler with ice packs.

Field notebook and waterproof labels.

GPS device for recording sampling locations.

Procedure:
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Site Selection: Identify sampling points at the edge of treated fields where runoff is

channeled into a ditch, stream, or other water body. Samples should be collected as close to

the point of entry into the receiving water as possible.

Timing: Collect samples during and immediately after a significant rainfall event that causes

runoff, preferably within 24 hours of a pesticide application.[5]

Sample Collection:

Wear clean, disposable gloves for each sample to prevent cross-contamination.[6]

Rinse the sample bottle and cap three times with the runoff water to be collected.

Collect the sample from the main flow of the runoff, avoiding the collection of large

amounts of sediment from the bottom. Submerge the bottle just below the surface.

Fill the bottle to the shoulder, leaving a small headspace.

Securely cap the bottle.

Labeling and Storage:

Label the bottle with a unique sample ID, date, time, and location (GPS coordinates).

Place the samples in a cooler with ice packs immediately after collection to maintain a

temperature of approximately 4°C.

Transportation: Transport the samples to the laboratory as soon as possible, ideally within

24-48 hours of collection.

Sample Preparation and Analysis by HPLC-UV
Objective: To extract and quantify imazalil residues from water samples using High-

Performance Liquid Chromatography with Ultraviolet detection.

Materials:

Solid-Phase Extraction (SPE) cartridges (e.g., C18).
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SPE vacuum manifold.

Ethyl acetate, acetonitrile (HPLC grade), methanol, and water (HPLC grade).

Sodium sulfate (anhydrous).

Rotary evaporator or nitrogen evaporator.

HPLC system with a UV detector.

Analytical column (e.g., Inertsil ODS-3).

Imazalil analytical standard.

Procedure:

Sample Pre-treatment:

Allow water samples to come to room temperature.

If the sample contains significant sediment, centrifuge a portion and use the supernatant

for extraction. Alternatively, the whole water sample can be extracted, and the results

reported accordingly.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge by passing methanol followed by deionized water.

Load a known volume of the water sample (e.g., 500 mL) onto the cartridge at a slow,

steady flow rate.

Wash the cartridge with deionized water to remove interfering polar compounds.

Dry the cartridge under vacuum.

Elute the retained imazalil with a suitable solvent, such as ethyl acetate or acetonitrile.

Concentration and Reconstitution:
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Dry the eluate by passing it through anhydrous sodium sulfate.

Concentrate the eluate to near dryness using a rotary evaporator or a gentle stream of

nitrogen.

Reconstitute the residue in a small, precise volume of the mobile phase (e.g., 1 mL).

HPLC-UV Analysis:

Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 10 mM KH2PO4, pH

2.5) in a ratio of 35:65 (v/v).

Flow Rate: 1.0 mL/min.

Column: Inertsil ODS-3 (4.6 x 150 mm i.d.).

Detection Wavelength: 225 nm.

Injection Volume: 20 µL.

Quantification: Prepare a calibration curve using a series of imazalil standards of known

concentrations. Quantify the imazalil concentration in the sample by comparing its peak

area to the calibration curve.

Mandatory Visualization

Sample Collection Sample Preparation Analysis

Select Runoff Site Collect Water Sample
(1L Amber Glass Bottle) Label and Store at 4°C Solid-Phase Extraction (SPE)

(C18 Cartridge)
Transport to Lab Elute Imazalil

(Ethyl Acetate/Acetonitrile)
Concentrate and Reconstitute

(Mobile Phase) HPLC-UV AnalysisInject Sample Quantify Imazalil

Click to download full resolution via product page

Caption: Experimental workflow for monitoring imazalil residues in agricultural runoff.
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Caption: Proposed signaling pathway for imazalil-induced apoptosis in non-target aquatic

organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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